Cas no 1261860-29-0 (2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone)

• Product Name: 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone
• CAS No: 1261860-29-0
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4986066
• Update Time: 2025-06-11

2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H9BrF2O2/c1-5(11)9(15)8-6(10(12)13)3-2-4-7(8)14/h2-5,10,14H,1H3
• InChI Key： SWEZBCNPWDMQPZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone

Introduction to 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone (CAS No. 1261860-29-0)

2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone, identified by its Chemical Abstracts Service (CAS) number CAS No. 1261860-29-0, is a significant compound in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its bromine, hydroxyl, and difluoromethyl substituents on a propiophenone backbone, has garnered attention due to its versatile applications in the synthesis of biologically active molecules.

The structural motif of 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone makes it a valuable intermediate in the construction of complex organic molecules. The presence of both electrophilic and nucleophilic sites allows for diverse chemical transformations, making it a cornerstone in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies have highlighted its role in constructing heterocyclic frameworks, which are prevalent in many bioactive compounds.

In the context of pharmaceutical research, 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone has been utilized in the development of novel therapeutic agents. Its unique structural features contribute to the generation of molecules with enhanced binding affinity and selectivity towards biological targets. For instance, derivatives of this compound have shown promise in the inhibition of enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

The introduction of fluorine atoms into the molecular structure is a strategic approach to modulate the pharmacokinetic properties of drug candidates. The difluoromethyl group in 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone not only enhances metabolic stability but also improves lipophilicity, crucial factors for drug efficacy. This has been demonstrated in several studies where fluorinated propiophenones have exhibited improved pharmacological profiles compared to their non-fluorinated counterparts.

Recent research has also explored the use of 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone in photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species upon light activation makes it an attractive candidate for cancer treatment. Studies have shown that photosensitizers derived from this compound can selectively target cancer cells, leading to their destruction while minimizing damage to healthy tissues. This approach holds significant promise for developing more effective and less toxic cancer therapies.

The synthetic utility of 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone extends beyond pharmaceuticals. In agrochemical research, this compound has been employed in the synthesis of novel pesticides and herbicides. Its structural features allow for the development of molecules with high specificity towards target pests, reducing environmental impact and improving crop yields. The versatility of this compound underscores its importance as a building block in various chemical industries.

The chemistry surrounding 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone continues to evolve with advancements in synthetic techniques. Transition metal-catalyzed reactions have opened new avenues for modifying its structure, leading to the discovery of novel derivatives with enhanced properties. These advancements not only expand the synthetic toolbox but also provide new opportunities for developing innovative chemical solutions.

In conclusion, 2-Bromo-2'-hydroxy-6'-(difluoromethyl)propiophenone (CAS No. 1261860-29-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features and synthetic versatility make it a valuable asset in modern chemistry. As research continues to uncover new applications and methodologies, this compound is poised to play an even greater role in advancing chemical science and technology.